2-[(4-chlorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylic acid

• IUPAC Name: 2-[(4-chlorobenzoyl)amino]-4-(2-methylpropyl)thiophene-3-carboxylic acid
• InChI: InChI=1S/C16H16ClNO3S/c1-9(2)7-11-8-22-15(13(11)16(20)21)18-14(19)10-3-5-12(17)6-4-10/h3-6,8-9H,7H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: LOHYQHHVIJAKCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CSC(=C1C(=O)O)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 337.8 g/mol

Description

This compound is part of a class of chemicals that have been explored for their potential in various fields, including medicine and materials science. The interest stems from their unique structural features, which contribute to diverse biological activities and physicochemical properties.

Synthesis Analysis

The synthesis of derivatives similar to 2-[(4-chlorobenzoyl)amino]-4-isobutyl-3-thiophenecarboxylic acid involves detailed structure-activity relationship studies. Modifications to its structure, such as varying the nature and position of electron-withdrawing or electron-releasing groups, significantly affect its activity. These alterations can enhance specific properties, making the compound suitable for targeted applications (Romagnoli et al., 2012).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through techniques such as X-ray crystallography. For example, the crystal structure of a derivative was determined, revealing important interactions like N–H⋅⋅⋅O, O–H⋅⋅⋅O, and C–H⋅⋅⋅O hydrogen bonds that stabilize the molecule (Kumar et al., 2017).

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, influenced by the presence of functional groups such as the thiophene ring and the chlorobenzoyl group. These reactions include perarylation, which involves cleavage of C-H bonds and decarboxylation, leading to the formation of tetraarylated products (Nakano et al., 2008).

Physical Properties Analysis

The physical properties, such as solubility in various solvents, have been studied to optimize the purification process of related compounds. The solubility is influenced by temperature and the nature of the solvent, which is crucial for designing efficient manufacturing and application processes (Li et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are determined by the compound's structure. Studies on derivatives have shown how modifications can enhance specific chemical properties, such as antimicrobial activity, which can be tailored for specific uses (Arora et al., 2013).

Mechanism of Action

The mechanism of action of similar compounds involves various biochemical processes. For instance, a compound named chlorthalidone pharmaceutical intermediate 2-(3-amino-4-chlorobenzoyl)benzoic acid reacts with 2-(3-nitro-4-chlorobenzoyl)benzoic acid with cuprous chloride and potassium iodide.